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Compound of Interest

Compound Name: 4-Bromoisoxazole

Cat. No.: B1274380 Get Quote

An In-depth Technical Guide to the Stability and Proper Storage of 4-Bromoisoxazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known stability and

recommended storage conditions for 4-Bromoisoxazole (CAS No. 97925-43-4). The

information is intended to assist researchers, scientists, and professionals in the

pharmaceutical and chemical industries in ensuring the integrity and longevity of this

compound for experimental and developmental purposes.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 4-Bromoisoxazole is presented in

Table 1. This data is compiled from various chemical suppliers and databases.[1][2][3][4][5][6]

[7]

Table 1: Chemical and Physical Properties of 4-Bromoisoxazole
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Property Value

CAS Number 97925-43-4[1][2][3][4][6][7]

Molecular Formula C₃H₂BrNO[1][2][4][6][7]

Molecular Weight 147.96 g/mol [1][2][4][5][6]

Appearance White to light yellow solid[1][4]

Melting Point 36-45 °C[1][4]

Purity Typically ≥ 95-98% (by GC)[1][2][4][7]

Flash Point 60 °C (140 °F)[3]

Stability Profile and Recommended Storage
Detailed quantitative stability studies on 4-Bromoisoxazole under various environmental

conditions (e.g., humidity, light exposure, extended temperature ranges) are not extensively

available in publicly accessible literature. However, based on information from multiple

suppliers, a consistent set of storage conditions is recommended to maintain the compound's

integrity.

Table 2: Recommended Storage and Handling Conditions for 4-Bromoisoxazole

Parameter Recommendation

Storage Temperature 2-8 °C[2][3] or 0-8 °C[1][4]

Storage Atmosphere Store in a dry, cool, and well-ventilated place.[3]

Container Keep container tightly closed.[3]

Incompatibilities
Store apart from foodstuff containers or

incompatible materials.[3]

It is crucial to adhere to these storage conditions to prevent potential degradation. The low

melting point of 4-Bromoisoxazole suggests that it may be sensitive to temperature

fluctuations.
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Handling and Safety Precautions
4-Bromoisoxazole is classified as harmful if swallowed.[3][5] Standard laboratory safety

protocols should be followed when handling this compound.

Key safety and handling recommendations include:

Handle in a well-ventilated area.[3]

Wear suitable protective clothing, including gloves and eye protection.[3]

Avoid contact with skin and eyes.[3]

Prevent the formation of dust and aerosols.[3]

Do not eat, drink, or smoke when using this product.[3]

Experimental Protocols
Specific, detailed experimental protocols for the stability testing of 4-Bromoisoxazole are not

available in the reviewed literature. However, a general approach for assessing the stability of a

chemical compound like 4-Bromoisoxazole would typically involve the following steps:

General Protocol for Stability Assessment:

Initial Characterization:

Obtain a high-purity sample of 4-Bromoisoxazole.

Characterize the initial sample using techniques such as Gas Chromatography (GC) or

High-Performance Liquid Chromatography (HPLC) to determine purity, Nuclear Magnetic

Resonance (NMR) for structural confirmation, and Mass Spectrometry (MS) for molecular

weight verification.

Forced Degradation Studies:

Expose samples of the compound to various stress conditions, including:
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Heat: Elevated temperatures (e.g., 40°C, 60°C, 80°C).

Humidity: High relative humidity (e.g., 75% RH, 90% RH).

Light: Exposure to UV and visible light.

Acidic/Basic Conditions: Solutions of varying pH.

Oxidative Conditions: Treatment with an oxidizing agent (e.g., hydrogen peroxide).

Time-Point Analysis:

At specified time intervals (e.g., 1, 2, 4, 8, 12 weeks), withdraw samples from each stress

condition.

Analyze the samples using the same analytical methods as in the initial characterization to

quantify the remaining amount of 4-Bromoisoxazole and identify any degradation

products.

Data Analysis:

Calculate the degradation rate under each condition.

Identify and characterize any major degradation products.

Based on the data, establish the optimal storage conditions and shelf-life.

Logical Workflow for Handling and Storage
The following diagram illustrates a logical workflow for the proper handling and storage of 4-
Bromoisoxazole, from receipt to long-term storage.
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Caption: Workflow for Handling and Storage of 4-Bromoisoxazole.
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Degradation Pathways
The specific degradation pathways of 4-Bromoisoxazole have not been detailed in the

available scientific literature. While studies on the biodegradation of other brominated

compounds exist, these are not directly applicable to 4-Bromoisoxazole without experimental

validation.[8][9][10][11][12] Elucidation of its degradation products and mechanisms would

require dedicated stability and forced degradation studies as outlined in Section 4.

Conclusion
4-Bromoisoxazole is a stable compound when stored under the recommended conditions of

2-8°C in a dry, well-ventilated area and protected from light and moisture.[1][2][3][4] Due to the

lack of extensive public data on its stability under stressed conditions, it is imperative for

researchers to adhere strictly to these storage guidelines to ensure the compound's quality and

reliability in their experiments. For applications requiring long-term storage or use in

formulations, it is highly recommended that specific stability studies be conducted to determine

its shelf-life and identify potential degradation products under relevant conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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